Cas no 66729-02-0 ((2R,3S)-3-hydroxy-2-methyl-butanoic acid)

(2R,3S)-3-hydroxy-2-methyl-butanoic acid structure

66729-02-0 structure

Product Name:(2R,3S)-3-hydroxy-2-methyl-butanoic acid

CAS No:66729-02-0

MF:C₅H₁₀O₃

MW:118.131102085114

CID:964515

PubChem ID:11815846

Update Time:2025-04-19

(2R,3S)-3-hydroxy-2-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-3-hydroxy-2-methyl-butanoic acid
- (2R,3S)-3-Hydroxy-2-methylbutyric acid
- LogP
- Erythronilate
- CHEBI:173461
- 3R-hydroxy-2S-methyl-butanoic acid
- (2R,3S)-3-hydroxy-2-methylbutanoic acid
- 3-hydroxy-2-methyl-[S-(R*,S*)]-Butanoic acid
- SCHEMBL2932270
- (2R,3S)-3-Hydroxy-2-methylbutyrate
- AKOS006377043
- DTXSID80473410
- 3-hydroxy-2-methyl-[S-(R*,S*)]-Butanoate
- 66729-02-0
- Erythronilic acid
- LMFA01050393
- (-)-erythro-Nilate
- (-)-erythro-Nilic acid
- VEXDRERIMPLZLU-DMTCNVIQSA-N
- Inchi： 1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t3-,4+/m1/s1
- InChI Key： VEXDRERIMPLZLU-DMTCNVIQSA-N
- SMILES： O[C@@H](C)[C@H](C(=O)O)C

Computed Properties

Exact Mass: 118.063
Monoisotopic Mass: 118.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 89.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.136
Boiling Point: 242.8°C at 760 mmHg
Flash Point: 114.9°C
Refractive Index: 1.455
PSA: 57.53

(2R,3S)-3-hydroxy-2-methyl-butanoic acid Production Method

Production Method 1

27372-03-8

66729-02-0

84567-98-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Mechanistic Studies of Fatty Acid Activation by CYP152 Peroxygenases Reveal Unexpected Desaturase Activity

Pickl, Mathias; et al, ACS Catalysis, 2019, 9(1), 565-577

Production Method 2